Cas no 22437-44-1 (2-methyl-3-(phenylsulfanyl)propanamide)

• Product Name: 2-methyl-3-(phenylsulfanyl)propanamide
• CAS No: 22437-44-1
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 3914317
• Update Time: 2025-06-13

2-methyl-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-methyl-3-(phenylthio)-
• 2-methyl-3-(phenylsulfanyl)propanamide

• Inchi： 1S/C10H13NOS/c1-8(10(11)12)7-13-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H2,11,12)
• InChI Key： RXKZDYVSDAJBLX-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(C)CSC1=CC=CC=C1

Additional information on 2-methyl-3-(phenylsulfanyl)propanamide

Introduction to 2-methyl-3-(phenylsulfanyl)propanamide (CAS No. 22437-44-1)

2-methyl-3-(phenylsulfanyl)propanamide, identified by the Chemical Abstracts Service Number (CAS No.) 22437-44-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a unique structural motif comprising a methyl-substituted propanamide backbone conjugated with a phenylsulfanyl group at the third carbon position. The presence of both amide and sulfur-containing functionalities makes this molecule a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel bioactive entities.

The structural configuration of 2-methyl-3-(phenylsulfanyl)propanamide encompasses several key pharmacophoric elements that are highly relevant in contemporary drug discovery efforts. The amide group, characterized by its polar nature and hydrogen bonding capability, is frequently integrated into pharmacological agents due to its ability to modulate receptor interactions and enhance solubility. Complementing this feature, the phenylsulfanyl moiety introduces hydrophobicity and electronic properties that can influence binding affinity and metabolic stability. Such structural attributes are often leveraged in the development of small-molecule inhibitors, agonists, and modulators targeting various biological pathways.

In recent years, there has been a growing emphasis on the synthesis and characterization of sulfur-containing heterocycles and their derivatives, owing to their demonstrated efficacy in modulating biological processes. The phenylsulfanyl group in 2-methyl-3-(phenylsulfanyl)propanamide aligns with this trend, as sulfides and thiols have been increasingly recognized for their role in enzyme inhibition, redox signaling, and antimicrobial activity. For instance, derivatives of phenylsulfanyl compounds have shown promise in targeting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in inflammatory responses. The incorporation of a methyl group at the alpha position of the amide further fine-tunes the electronic distribution and steric profile, potentially enhancing interactions with biological targets.

The synthesis of 2-methyl-3-(phenylsulfanyl)propanamide typically involves multi-step organic transformations, starting from readily available precursors such as methyl propionate or 3-bromopropanoic acid. The introduction of the phenylsulfanyl group is commonly achieved through nucleophilic substitution or condensation reactions with appropriate sulfides or thioamides. Advances in catalytic methods, including transition-metal-catalyzed cross-coupling reactions, have streamlined these synthetic pathways, enabling higher yields and purities. Such improvements are crucial for facilitating downstream applications in medicinal chemistry and materials science.

From a computational chemistry perspective, 2-methyl-3-(phenylsulfanyl)propanamide has been subjected to molecular modeling studies to elucidate its potential binding modes with biological targets. Quantum mechanical calculations have been employed to predict its electronic structure and reactivity, providing insights into how modifications at the amide or phenylsulfanyl moiety might influence its pharmacological properties. These studies often employ density functional theory (DFT) or molecular mechanics (MM) simulations to assess interactions with proteins or nucleic acids, guiding the optimization of lead compounds for therapeutic applications.

The pharmacological potential of 2-methyl-3-(phenylsulfanyl)propanamide has not been exhaustively explored; however, preliminary in vitro assays suggest that it may exhibit inhibitory activity against certain enzymes or receptors. For example, analogues containing similar sulfide functionalities have demonstrated efficacy in preclinical models of pain or inflammation by modulating neurotransmitter release or cytokine production. Future research could focus on evaluating its interaction with specific enzymes like matrix metalloproteinases (MMPs), which are implicated in tissue degradation during pathological conditions such as arthritis or cancer metastasis.

In addition to its pharmaceutical relevance, 2-methyl-3-(phenylsulfanyl)propanamide may find utility in agrochemical applications due to its structural features. Sulfur-containing compounds are well-documented for their pesticidal and herbicidal properties, often acting through mechanisms that disrupt essential metabolic pathways in pests or weeds. The amide functionality could further enhance its stability under environmental conditions while maintaining bioactivity against target organisms. Such dual functionality makes it an attractive scaffold for designing next-generation crop protection agents.

The analytical characterization of 2-methyl-3-(phenylsulfanyl)propanamide relies on established spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). High-resolution NMR provides detailed information about proton environments and connectivity within the molecule, while IR spectroscopy confirms functional group assignments through characteristic absorption bands. Mass spectrometry aids in verifying molecular weight and identifying fragmentation patterns consistent with expected structures.

Quality control protocols for 2-methyl-3-(phenylsulfanyl)propanamide emphasize purity assessment through techniques like high-performance liquid chromatography (HPLC), which ensures minimal impurities from synthetic intermediates or side reactions. Impurity profiling is critical for pharmaceutical-grade materials to meet regulatory standards set by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). These standards ensure safety and efficacy when the compound is eventually incorporated into drug formulations.

The future direction of research involving 2-methyl-3-(phenylsulfanyl)propanamide may include exploring its role as a building block for more complex molecules via derivatization strategies. For instance, introducing additional heterocycles or modifying the phenyl ring could generate libraries of compounds with tailored biological activities for high-throughput screening campaigns. Such approaches are integral to modern drug discovery pipelines aimed at identifying novel therapeutic agents efficiently.

In conclusion,2-methyl-3-(phenylsulfanyl)propanamide (CAS No. 22437-44-1) represents a structurally intriguing compound with multifaceted potential across pharmaceutical research and industrial applications. Its unique combination of pharmacophoric elements—namely the amide group and phenylsulfanyl moiety—positions it as a valuable scaffold for developing bioactive molecules addressing diverse therapeutic needs. Continued investigation into its synthetic methodologies, pharmacological effects, and material science applications will likely uncover further significance over time.